Cas no 51768-01-5 (2-Amino-6-chloropyridine-3,5-dicarbonitrile)

• Product Name: 2-Amino-6-chloropyridine-3,5-dicarbonitrile
• CAS No: 51768-01-5
• MF: C₇H₃ClN₄
• MW: 178.578519105911
• MDL: MFCD00204019
• CID: 372939
• PubChem ID: 295901
• Update Time: 2025-05-27

2-Amino-6-chloropyridine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chloropyridine-3,5-dicarbonitrile
• 2-AMINO-6-CHLORO-3,5-DICYANOPYRIDINE
• 3,5-Pyridinedicarbonitrile,2-amino-6-chloro-
• 2-amino-6-chloro-3,5-dicarbonitrilopyridine
• 2-amino-6-chloro-3,5-pyridinedicarbonitrile
• 2-amino-6-chloro-pyridine-3,5-dicarbonitrile
• 2-Amino-6-chlor-pyridin-3,5-dicarbonitril
• 3,2-amino-6-chloro
• 6-amino-2-chloropyridine-3,5-dicarbonitrile
• DTXSID90304367
• 2-Amino-6-chloro-3,5-dicyanopyridine?
• OKTHXARAGRKGBQ-UHFFFAOYSA-N
• CHEMBL1973945
• 51768-01-5
• NCI60_001268
• J-507984
• NSC-165528
• AKOS006345212
• E70466
• 3, 2-amino-6-chloro-
• CS-0237838
• SCHEMBL3369289
• MFCD00204019
• NCGC00188748-01
• NSC165528
• FT-0691550
• AM20061274
• 2-amino-6-chloropyridine-3,5-dicarbo-nitrile
• EN300-187439
• DB-082242

• MDL： MFCD00204019
• Inchi： 1S/C7H3ClN4/c8-6-4(2-9)1-5(3-10)7(11)12-6/h1H,(H2,11,12)
• InChI Key： OKTHXARAGRKGBQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C#N)C(N)=N1

Computed Properties

• Exact Mass: 178.00500
• Monoisotopic Mass: 178.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 86.5A^2

Experimental Properties

• Density: 1.51
• Boiling Point: 372.6 ºCat 760 mmHg
• Flash Point: 179.1 ºC
• Refractive Index: 1.635
• PSA: 86.49000
• LogP: 1.64176

2-Amino-6-chloropyridine-3,5-dicarbonitrile Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-Amino-6-chloropyridine-3,5-dicarbonitrile

Comprehensive Overview of 2-Amino-6-chloropyridine-3,5-dicarbonitrile (CAS No. 51768-01-5)

2-Amino-6-chloropyridine-3,5-dicarbonitrile (CAS No. 51768-01-5) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring amino and chloro substituents alongside dicarbonitrile groups, enables diverse reactivity, making it invaluable for designing novel compounds with tailored properties.

In recent years, the demand for 2-Amino-6-chloropyridine-3,5-dicarbonitrile has surged due to its applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes involved in diseases like cancer and inflammation. Additionally, its derivatives exhibit potential as pesticide intermediates, addressing global challenges such as food security and sustainable agriculture. These applications align with trending topics like precision medicine and green chemistry, which dominate scientific discourse and search engine queries.

The synthesis of 51768-01-5 typically involves multi-step reactions, including cyanation and halogenation processes, optimized for high yield and purity. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry ensure quality control, meeting stringent industry standards. This rigorous characterization is critical for applications in GMP-compliant pharmaceutical manufacturing, where impurities must be minimized to ensure safety and efficacy.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile are under scrutiny, reflecting growing consumer interest in eco-friendly chemicals. Regulatory bodies increasingly emphasize REACH compliance and lifecycle assessment, prompting manufacturers to adopt greener synthesis routes. This focus resonates with search trends around circular economy and carbon footprint reduction, highlighting the compound's alignment with modern sustainability goals.

In material science, 2-Amino-6-chloropyridine-3,5-dicarbonitrile contributes to the development of organic semiconductors and coordination polymers. Its electron-withdrawing groups facilitate charge transport, making it a candidate for OLEDs and sensors. Such innovations cater to the booming wearable technology and IoT markets, where users frequently search for advanced materials and energy-efficient solutions.

To address common queries, this compound is commercially available through specialty chemical suppliers, with purity grades ranging from 95% to 99%. Storage recommendations typically include cool, dry conditions to prevent degradation. Safety data sheets (SDS) provide detailed handling guidelines, though it is not classified as hazardous under standard protocols.

In summary, 2-Amino-6-chloropyridine-3,5-dicarbonitrile (CAS No. 51768-01-5) exemplifies the intersection of innovation and practicality. Its multifaceted applications—from pharmaceuticals to smart materials—coupled with its relevance to sustainability and cutting-edge research, ensure its continued prominence in scientific and industrial arenas. As search trends evolve, this compound remains a subject of keen interest for professionals seeking high-performance intermediates and future-ready solutions.